Cas no 3585-49-7 (p-Butyl Ibuprofen)

• Product Name: p-Butyl Ibuprofen
• CAS No: 3585-49-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD08275581
• CID: 304599
• PubChem ID: 12046192
• Update Time: 2025-04-19

p-Butyl Ibuprofen Chemical and Physical Properties

Names and Identifiers

• (2RS)-2-(4-BUTYLPHENYL)PROPANOIC ACID
• p-Butyl Ibuprofen Sodium Salt
• (+)-3,4,4A,5,6,10B-HEXAHYDRO-2H-NAPHTHO[1,2-B][1,4]OXAZIN-9-OL HYDROCHLORIDE
• 2-(4-butylphenyl)propanoic acid
• 2-(4-butyphenyl)propanoic acid
• Benzeneacetic acid,4-butyl-a-methyl-
• p-Butyl Ibuprofen
• Ibuprofen impurity B
• (2RS)-2-(4-Butylphenyl)propanoic acid solution
• 4-Butyl-α-methylbenzeneacetic acid
• p-Butylhydratropic acid
• Ibuprofen EP Impurity B
• Ibuprofen impurity B [EP]
• 4-Butyl-alpha-methylbenzeneacetic acid
• DTXSID901299877
• KSG3G9J7OY
• W-202475
• 2-(4-n-Butylphenyl)propionic Acid
• p-Butyl Ibuprofen (~90%)
• BENZENEACETIC ACID, 4-BUTYL-.ALPHA.-METHYL-
• 2-(p-Butylphenyl)propionic Acid
• Q27282412
• Benzeneacetic acid, 4-butyl-alpha-methyl-
• 3585-49-7
• IBUPROFEN IMPURITY B [EP IMPURITY]
• SB47637
• 2-(4-butylphenyl)-propionic acid
• EN300-6507242
• AKOS016358369
• 2-(4-BUTYLPHENYL)PROPANOICACID
• (2RS)-2-(4-Butylphenyl)propanoic Acid; Ibuprofen Imp. B (EP); Ibuprofen Impurity B
• UNII-KSG3G9J7OY
• Benzeneacetic acid, 4-butyl-a-methyl-
• Z1508926979
• SCHEMBL4096060
• FT-0664136
• CS-0120855
• MFCD08275581
• 4-BUTYL-.ALPHA.-METHYLBENZENEACETIC ACID
• (2RS)-2-(4-Butylphenyl)propionic acid
• Ibuprofen Imp. B:(2RS)-2-(4-Butylphenyl)propanoic Acid
• 1ST163749
• (S)-2-(4-Butylphenyl)propanoic acid

• MDL： MFCD08275581
• Inchi： 1S/C13H18O2/c1-3-4-5-11-6-8-12(9-7-11)10(2)13(14)15/h6-10H,3-5H2,1-2H3,(H,14,15)
• InChI Key： FEFPDZIYEWFQFK-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Flash Point: 2℃
• PSA: 37.30000
• LogP: 3.21730

p-Butyl Ibuprofen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1648 3 / PGII
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature